Cas no 124-06-1 (Ethyl Myristate)

• Product Name: Ethyl Myristate
• CAS No: 124-06-1
• MF: C₁₆H₃₂O₂
• MW: 256.424085617065
• MDL: MFCD00008984
• CID: 36113
• PubChem ID: 87572526
• Update Time: 2025-07-02

Ethyl Myristate Chemical and Physical Properties

Names and Identifiers

• Ethyl tetradecanoate
• Ethyl myristate~Tetradecanoic acid ethyl ester
• myristic acid ethyl ester
• Ethyl myristate
• Ethyl Esters in Beef Tallow
• Ethyl Esters in Rapeseed Oil
• Ethyl tetradecanoate,Myristic acid ethyl ester
• NSC 8917
• FEMA 2445
• Ethylmyristat
• Ethyl N-tetradecanoate
• ETHYL MYRISTATE, NATURAL
• ETHYL MYRISTATE, 98+%
• Ethyl Myristate 99% (GC)
• ETHYL MYRISTATE [FHFI]
• Ethyl myristate, natural, 98%, FG
• HMS3650O07
• Myristic acid, ethyl ester (8CI)
• ETHYL MYRISTATE [INCI]
• AC8510
• Ethyl myristate, >=98%, FCC, FG
• CHEMBL207555
• AKOS015839783
• Tetradecanoic acid, ethyl ester
• ETHYLMYRISTATE
• QSPL 039
• Q27158117
• UNII-6995S49749
• 6995S49749
• MFCD00008984
• SR-01000946816
• EINECS 204-675-4
• NCGC00257436-01
• Ethyl myristate (natural)
• AI3-01024
• Ethyl myristate, 99% (GC)
• CHEBI:84849
• DTXCID4027654
• Ethyl myristate, analytical standard
• Ethyl tetradecanoate (ethyl myristate)
• SCHEMBL116495
• DS-6368
• CAS-124-06-1
• SR-01000946816-1
• WE(2:0/14:0)
• QSPL 070
• Tetradecanoic acid-ethyl ester
• NSC8917
• MYRISTIC ACID ETHYL ESTER [MI]
• ETHYL MYRISTATE [FCC]
• NS00012436
• FEMA No. 2445
• Myristic acid, ethyl ester
• DTXSID6047654
• Ethyl ester of tetradecanoic acid
• M0479
• 124-06-1
• J-005039
• Ethyl ester tetradecanoic acid
• tetradecanoic acid ethyl ester
• QSPL 164
• LMFA07010468
• SY033131
• DB-041762
• Tox21_303520
• NSC-8917
• 204-675-4
• HY-W099586
• Ethyl Myristate

• MDL： MFCD00008984
• Inchi： 1S/C16H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(17)18-4-2/h3-15H2,1-2H3
• InChI Key： MMKRHZKQPFCLLS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(OCC)=O
• BRN： 1776382

Computed Properties

• Exact Mass: 256.24000
• Monoisotopic Mass: 256.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: It has the aroma of iris oil and has the smell of grease. It is liquid at room temperature.
• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: 11-12 °C (lit.)
• Boiling Point: 178-180 °C/12 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.436(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 26.30000
• LogP: 5.25060
• FEMA: 2445
• Merck: 6333

Ethyl Myristate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： 24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl Myristate

Recent Advances in the Application of Ethyl Myristate (CAS 124-06-1) in Chemical Biology and Pharmaceutical Research

Ethyl myristate (CAS 124-06-1), a fatty acid ester derived from myristic acid and ethanol, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, known for its excellent solvent properties and biocompatibility, has been extensively studied for its role in drug delivery systems, cosmetic formulations, and as a bioactive agent. The present research brief aims to summarize the latest findings related to Ethyl Myristate, highlighting its potential in various therapeutic and industrial applications.

Recent studies have demonstrated the efficacy of Ethyl Myristate as a penetration enhancer in transdermal drug delivery systems. A 2023 study published in the Journal of Controlled Release investigated the mechanism by which Ethyl Myristate improves the skin permeation of hydrophobic drugs. The researchers utilized Franz diffusion cells and confocal microscopy to visualize the enhanced drug penetration facilitated by Ethyl Myristate. The results indicated that the compound disrupts the lipid bilayer of the stratum corneum, thereby increasing drug absorption without causing significant skin irritation.

In addition to its role in drug delivery, Ethyl Myristate has shown promise as an anti-inflammatory and antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel Ethyl Myristate derivatives with enhanced bioactivity. These derivatives exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, suggesting their potential as novel antimicrobial agents. Furthermore, in vitro assays revealed that certain derivatives significantly reduced the production of pro-inflammatory cytokines, indicating their potential application in treating inflammatory diseases.

The pharmaceutical industry has also explored the use of Ethyl Myristate in nanoparticle formulations. A recent study published in International Journal of Pharmaceutics (2023) highlighted the development of Ethyl Myristate-based solid lipid nanoparticles (SLNs) for the targeted delivery of anticancer drugs. The SLNs demonstrated high drug-loading capacity, sustained release profiles, and improved bioavailability in preclinical models. These findings underscore the potential of Ethyl Myristate as a key excipient in advanced drug delivery systems.

Beyond its pharmaceutical applications, Ethyl Myristate has been investigated for its role in cosmetic and personal care products. A 2023 industry report by Cosmetics & Toiletries emphasized the growing demand for Ethyl Myristate as an emollient and skin-conditioning agent. Its non-greasy texture and excellent spreadability make it an ideal ingredient in moisturizers, sunscreens, and anti-aging formulations. Moreover, its biodegradability and low toxicity profile align with the increasing consumer preference for sustainable and eco-friendly products.

In conclusion, the latest research on Ethyl Myristate (CAS 124-06-1) highlights its multifaceted applications in chemical biology and pharmaceutical sciences. From enhancing drug delivery to serving as a bioactive agent, this compound continues to demonstrate significant potential. Future studies should focus on optimizing its derivatives and formulations to maximize therapeutic efficacy while minimizing adverse effects. As the demand for innovative and sustainable solutions grows, Ethyl Myristate is poised to play a pivotal role in advancing both pharmaceutical and cosmetic industries.